Cas no 1227931-83-0 (1-Fluoro-2-(trifluoroprop-1-YN-1-YL)benzene)

1-Fluoro-2-(trifluoroprop-1-YN-1-YL)benzene structure
1227931-83-0 structure
Product Name:1-Fluoro-2-(trifluoroprop-1-YN-1-YL)benzene
CAS No:1227931-83-0
MF:C9H4F4
MW:188.121676445007
CID:5764308
PubChem ID:129918165
Update Time:2023-12-26

1-Fluoro-2-(trifluoroprop-1-YN-1-YL)benzene Chemical and Physical Properties

Names and Identifiers

    • 1227931-83-0
    • NFODMOKUMXUZPT-UHFFFAOYSA-N
    • 1-FLUORO-2-(TRIFLUOROPROP-1-YN-1-YL)BENZENE
    • EN300-743734
    • Benzene, 1-fluoro-2-(3,3,3-trifluoro-1-propyn-1-yl)-
    • 1-Fluoro-2-(trifluoroprop-1-YN-1-YL)benzene
    • Inchi: 1S/C9H4F4/c10-8-4-2-1-3-7(8)5-6-9(11,12)13/h1-4H
    • InChI Key: NFODMOKUMXUZPT-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1C#CC(F)(F)F

Computed Properties

  • Exact Mass: 188.02491278g/mol
  • Monoisotopic Mass: 188.02491278g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 0Ų

1-Fluoro-2-(trifluoroprop-1-YN-1-YL)benzene Pricemore >>

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